3-fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves various chemical reactions. For instance, 4-Methyl-3-(trifluoromethyl)aniline may be used as a starting reagent in the synthesis of tert-butyl 4-methyl-3-(trifluoromethyl)phenylcarbamate . Another example is the transformation of the free amine into pexidartinibproperties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride involves the reaction of 3-fluoroaniline with methyl trifluoromethyl ketone followed by reduction of the resulting imine with sodium borohydride and subsequent quaternization with hydrochloric acid.", "Starting Materials": [ "3-fluoroaniline", "methyl trifluoromethyl ketone", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-fluoroaniline is reacted with methyl trifluoromethyl ketone in the presence of a Lewis acid catalyst such as aluminum chloride to form the corresponding imine.", "Step 2: The imine is reduced with sodium borohydride to yield the corresponding amine.", "Step 3: The amine is quaternized with hydrochloric acid to form the hydrochloride salt of 3-fluoro-N-methyl-4-(trifluoromethyl)aniline." ] } | |
CAS RN |
2648941-18-6 |
Molecular Formula |
C8H8ClF4N |
Molecular Weight |
229.6 |
Purity |
95 |
Origin of Product |
United States |
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